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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819

Introduction

ONO-3805 is a potent, non-steroidal inhibitor of 5a-reductase, the enzyme responsible for the
conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). As an
early lead compound in its class, ONO-3805 has been instrumental in studying the role of 50-
reductase and the differential effects of testosterone and DHT in various physiological and
pathological processes. This technical guide provides a comprehensive overview of the
chemical properties, mechanism of action, and relevant experimental data for ONO-3805,
tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

ONO-3805 is a butanoic acid derivative with a complex aromatic structure. Its chemical identity
is well-defined, with key properties summarized in the table below.
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Property Value Source
Chemical Formula C31H37NO5 PubChem
Molecular Weight 503.6 g/mol PubChem

4-[2-[[2,3-dimethyl-4-[(1S)-1-[4-

(2-
IUPAC Name methylpropyl)phenyllethoxy]lbe ~ PubChem
nzoyllamino]phenoxy]butanoic
acid
CAS Number 119347-96-5 (Parent) MedKoo
Sodium Salt Formula C31H36NNaO5 MedKoo
Sodium Salt Mol. Wt. 525.61 g/mol MedKoo
Synonyms ONO 3805 PubChem

Chemical Structure:

 To cite this document: BenchChem. [ONO-3805: A Technical Overview of a Non-Steroidal
50-Reductase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577819#0n0-3805-structure-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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